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Compound of Interest

Compound Name: 4-(Propionylamino)benzoic acid

Cat. No.: B099383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

4-(Propionylamino)benzoic acid (CAS No. 19313-85-0). A complete Safety Data Sheet (SDS)

for this specific compound is not readily available in public domains. Therefore, some

information presented herein is based on general principles of laboratory safety and data for

the parent compound, benzoic acid. This guide should be used as a supplement to, not a

replacement for, a thorough risk assessment and adherence to all applicable safety regulations

in your institution.

Hazard Identification and Classification
4-(Propionylamino)benzoic acid is classified as a hazardous substance. The available data

indicates significant acute oral toxicity, as well as irritant properties.

Table 1: GHS Classification for 4-(Propionylamino)benzoic Acid
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Hazard
Class

Category
GHS
Pictogram

Signal
Word

Hazard
Statement

Source

Acute

Toxicity, Oral
Category 3 💀 Danger

H301: Toxic if

swallowed

Skin

Corrosion/Irrit

ation

Not specified ❕ Warning
Causes skin

irritation
[1]

Serious Eye

Damage/Eye

Irritation

Not specified ❕ Warning

Causes

serious eye

irritation

[1]

Specific

Target Organ

Toxicity

(Single

Exposure)

Not specified ❕ Warning

May cause

respiratory

irritation

[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physical and Chemical Properties of 4-(Propionylamino)benzoic Acid

Property Value Source

Molecular Formula C₁₀H₁₁NO₃ [2]

Molecular Weight 193.20 g/mol [2]

CAS Number 19313-85-0 [2]

Appearance Solid

Flash Point Not applicable

Handling and Storage
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Proper handling and storage procedures are essential to minimize exposure and ensure

laboratory safety.

Handling
Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood to

minimize inhalation of dust.[3]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[4]

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).[4][5]

Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent

skin contact.[4]

Respiratory Protection: If dust is generated and engineering controls are insufficient, use a

NIOSH/MSHA-approved respirator.

Hygiene Practices: Avoid contact with skin, eyes, and clothing.[6] Do not eat, drink, or smoke

in the work area.[7] Wash hands thoroughly after handling.[7]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[8]

Keep away from incompatible materials such as strong oxidizing agents.[8][9]

First Aid Measures
In case of exposure, immediate and appropriate first aid is critical.

Table 3: First Aid Measures for 4-(Propionylamino)benzoic Acid
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Exposure Route First Aid Procedure Source

Ingestion

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician. Rinse mouth.

Do NOT induce vomiting.

[6]

Inhalation

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing. Call

a POISON CENTER or

doctor/physician if you feel

unwell.

[6][7]

Skin Contact

IF ON SKIN: Take off

immediately all contaminated

clothing. Rinse skin with plenty

of water. If skin irritation

occurs: Get medical

advice/attention.

[7]

Eye Contact

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Immediately

call a POISON CENTER or

doctor/physician.

[7]

Accidental Release and Firefighting Measures
Accidental Release
In the event of a spill, follow these procedures to ensure safety and minimize environmental

contamination.
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Spill Response Protocol

Spill Occurs

Evacuate Immediate Area &
Restrict Access

Wear Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain Spill
(Avoid generating dust)

Clean Up Spill
(Use absorbent material for solids)

Place in Sealed Container
for Disposal

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

Figure 1. Chemical Spill Response Workflow.
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Firefighting Measures
Suitable Extinguishing Media: Use extinguishing measures that are appropriate to the local

circumstances and the surrounding environment, such as dry chemical, carbon dioxide,

water spray, or alcohol-resistant foam.[7]

Specific Hazards: May emit toxic fumes, including carbon oxides and nitrogen oxides, under

fire conditions.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Toxicological Information
Detailed toxicological studies specifically for 4-(Propionylamino)benzoic acid are not widely

available. The primary known hazard is acute oral toxicity. For other potential health effects,

data from the parent compound, benzoic acid, may provide some insight, but should be

interpreted with caution. Benzoic acid is known to be a skin and eye irritant.[3]

Experimental Protocols: No specific experimental protocols for the safety assessment of 4-
(Propionylamino)benzoic acid were found in the reviewed literature. Standard OECD

guidelines for toxicity testing would be the presumed methodology for any future studies.

Exposure Response and First Aid Workflow
The following diagram outlines the logical steps for responding to a personal exposure event.
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First Aid Workflow for Exposure

Route of Exposure

Exposure Occurs

Remove from Exposure Source

Skin Contact Eye Contact Inhalation Ingestion

Remove Contaminated Clothing
Wash Skin with Soap & Water

Rinse Eyes Cautiously with Water
for Several Minutes Move to Fresh Air Rinse Mouth

DO NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Figure 2. First Aid Response to Exposure.

Disposal Considerations
Dispose of this chemical and its container in accordance with all applicable federal, state, and

local regulations.[7] Do not allow the material to enter drains or water sources.[10]

This technical guide is intended to provide a starting point for the safe handling of 4-
(Propionylamino)benzoic acid. Always consult with your institution's environmental health

and safety department for specific guidance and protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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